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Introduction

MBO076 is a novel heterocyclic triazole and a potent boronic acid transition state inhibitor of
Class C Acinetobacter-derived cephalosporinases (ADCs).[1] It is investigated for its ability to
act synergistically with 3-lactam antibiotics, particularly cephalosporins, to restore their efficacy
against resistant bacterial strains.[1] The primary mechanism of resistance in these strains is
the enzymatic degradation of the antibiotic by B-lactamases. MB076 effectively inhibits these
enzymes, thereby protecting the antibiotic and allowing it to exert its antibacterial effect.

These application notes provide detailed protocols for conducting antimicrobial susceptibility
testing (AST) with MB076 in combination with a partner cephalosporin using standard
laboratory methods: broth microdilution and disk diffusion.

Mechanism of Action

MBO076 functions as a B-lactamase inhibitor. In many resistant bacteria, 3-lactam antibiotics are
hydrolyzed and inactivated by B-lactamase enzymes. MB076 competitively binds to the active
site of these enzymes, preventing them from breaking down the antibiotic. This synergistic
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relationship restores the antibiotic's ability to inhibit bacterial cell wall synthesis, leading to
bacterial cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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